Cas no 2034535-47-0 (4-(morpholine-4-sulfonyl)-N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}benzamide)

• Product Name: 4-(morpholine-4-sulfonyl)-N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}benzamide
• CAS No: 2034535-47-0
• MF: C₂₁H₂₄N₄O₅S
• MW: 444.504063606262
• CID: 5337350
• Update Time: 2025-08-02

4-(morpholine-4-sulfonyl)-N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(morpholinosulfonyl)-N-((5-(2-oxopyrrolidin-1-yl)pyridin-3-yl)methyl)benzamide
• 4-morpholin-4-ylsulfonyl-N-[[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl]benzamide
• 4-(morpholine-4-sulfonyl)-N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}benzamide

• Inchi： 1S/C21H24N4O5S/c26-20-2-1-7-25(20)18-12-16(13-22-15-18)14-23-21(27)17-3-5-19(6-4-17)31(28,29)24-8-10-30-11-9-24/h3-6,12-13,15H,1-2,7-11,14H2,(H,23,27)
• InChI Key： REIJUZMUGBSSLM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NCC2=CN=CC(=C2)N2C(CCC2)=O)=O)=CC=1)(N1CCOCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 741
• XLogP3: -0.2
• Topological Polar Surface Area: 117

Additional information on 4-(morpholine-4-sulfonyl)-N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}benzamide

Introduction to 4-(morpholine-4-sulfonyl)-N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}benzamide (CAS No. 2034535-47-0) in Modern Chemical and Biomedical Research

4-(morpholine-4-sulfonyl)-N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}benzamide, identified by the chemical identifier CAS No. 2034535-47-0, represents a novel compound with significant potential in the realms of pharmaceutical development and biochemical research. This compound belongs to a class of molecules that exhibit structural complexity, incorporating both morpholine and pyridine moieties, which are well-documented for their diverse biological activities. The strategic arrangement of these functional groups in the molecular framework suggests a multifaceted interaction with biological targets, making it a subject of intense interest for researchers exploring new therapeutic avenues.

The benzamide core in 4-(morpholine-4-sulfonyl)-N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}benzamide is particularly noteworthy, as benzamides are widely recognized for their role in drug design due to their ability to modulate enzyme activity and receptor binding. The presence of the morpholine-4-sulfonyl group further enhances its pharmacological profile by introducing additional hydrogen bonding capabilities and steric hindrance, which can be exploited to fine-tune binding interactions with biological targets. This combination of features positions the compound as a promising candidate for further investigation in drug discovery programs.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of complex molecules like 4-(morpholine-4-sulfonyl)-N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}benzamide with unprecedented accuracy. These computational approaches have been instrumental in identifying potential lead compounds for various therapeutic indications, including oncology, inflammation, and neurodegenerative diseases. The integration of experimental data with computational predictions has provided a more holistic understanding of how this compound interacts with biological systems, paving the way for rational drug design.

In the context of oncology research, 4-(morpholine-4-sulfonyl)-N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}benzamide has shown promise as a modulator of key signaling pathways involved in cancer progression. Studies have indicated that the compound can interact with enzymes such as kinases and phosphodiesterases, which are critical regulators of cell proliferation and survival. By inhibiting or activating these enzymes, 4-(morpholine-4-sulfonyl)-N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-y l]methyl}benzamide may disrupt aberrant signaling networks that contribute to tumor growth and metastasis. Additionally, its ability to cross the blood-brain barrier suggests potential applications in treating central nervous system tumors, which are often resistant to conventional therapies.

The compound's structural features also make it an attractive scaffold for developing next-generation anti-inflammatory agents. Chronic inflammation is a hallmark of numerous diseases, including rheumatoid arthritis, atherosclerosis, and autoimmune disorders. By targeting inflammatory mediators and signaling pathways, 4-(morpholine -4-sulfonyl)-N-{[5-(2 -oxopyrrolidin -1 -yl)pyridin -3 -yl]methyl}benzamide could offer a novel therapeutic approach to mitigate inflammation without the systemic side effects associated with traditional anti-inflammatory drugs. Preclinical studies have demonstrated its efficacy in reducing inflammatory markers and alleviating symptoms in animal models of inflammation, supporting its further development as an anti-inflammatory therapeutic.

Beyond its potential applications in oncology and inflammation research, 4-(morpholine -4-sulfonyl)-N-{[5 -(2 -oxopyrrolidin -1 -yl)pyridin -3 -yl]methyl}benzamide has also been explored as a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The pyridine moiety in its structure is known to interact with dopamine receptors and other neurotransmitter systems, which are implicated in these conditions. By modulating neurotransmitter activity, the compound may help restore neuronal function and slow disease progression. Early-stage studies have shown encouraging results in cell culture models, suggesting that further investigation could lead to new treatments for these debilitating conditions.

The synthesis of 4-(morpholine -4-sulfonyl)-N-{[5 -(2 -oxopyrrolidin -1 -yl)pyridin -3 -yl]methyl}benzamide presents unique challenges due to its complex structural features. However, advances in synthetic chemistry have made it possible to construct this molecule efficiently using multi-step synthetic routes. Key steps include the formation of the benzamide linkage, introduction of the morpholine sulfonyl group, and functionalization of the pyridine ring with the 2 oxopyrrolidinylmethyl moiety. Each step requires careful optimization to ensure high yield and purity, which are critical for subsequent biological evaluation.

The pharmacokinetic properties of CAS No 2034535 47 0 are another area of active investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its clinical efficacy and safety profile. Preliminary studies have indicated that 4-(morpholine -4-sulfonyl)-N-{[5 -(2 oxopyrrolidin 1 y l)pyridine 3 y l)methyl}benzamide exhibits favorable pharmacokinetic properties, including reasonable oral bioavailability and moderate metabolic clearance rates. These characteristics make it a promising candidate for further development into an orally administered therapeutic agent.

In conclusion,CAS No 2034535 47 0, corresponding to 4-(morpholine 4 sulfonyl) N {[5 (2 oxopyrrolidiny l ) pyridine 3 y l ]methyl } benzamide, represents a structurally complex yet biologically relevant compound with significant potential across multiple therapeutic areas. Its unique combination of functional groups makes it an attractive scaffold for drug discovery efforts aimed at addressing unmet medical needs in oncology,anti-inflammatory diseases,and neurodegenerative disorders . With continued research into its mechanism(s)of action,pharmacokinetic profile,and clinical efficacy,this compound holds promise as a valuable addition to future therapeutic strategies .